Cas no 54300-23-1 (4-Pyridinecarboxylic acid, 3-methylbutyl ester)

• Product Name: 4-Pyridinecarboxylic acid, 3-methylbutyl ester
• CAS No: 54300-23-1
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 354934
• PubChem ID: 12509138
• Update Time: 2025-04-19

4-Pyridinecarboxylic acid, 3-methylbutyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylic acid, 3-methylbutyl ester
• 3-methylbutyl pyridine-4-carboxylate
• DTXSID70500825
• 54300-23-1
• SCHEMBL552291
• AKOS006241632

• Inchi： 1S/C11H15NO2/c1-9(2)5-8-14-11(13)10-3-6-12-7-4-10/h3-4,6-7,9H,5,8H2,1-2H3
• InChI Key： KGQUNQWWGBOOJX-UHFFFAOYSA-N
• SMILES： O(C(C1C=CN=CC=1)=O)CCC(C)C

Computed Properties

• Exact Mass: 193.11035
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19